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Introduction: The Quest for Synthetic Musks

The fragrance industry's history is intrinsically linked to the pursuit of captivating and enduring
scents. Among the most prized of these has been musk, a raw material traditionally obtained
from the scent glands of animals like the musk deer. However, ethical concerns, high costs,
and inconsistent supply drove the chemical industry to seek synthetic alternatives. This quest
led to the development of several classes of synthetic musks, with the polycyclic musks
emerging in the mid-20th century as a commercially successful and widely used category.
These compounds, characterized by their complex ring structures, offered a desirable
combination of a strong, clean, and persistent musk odor with excellent stability in various
product formulations. This guide delves into the historical context, discovery, and scientific
understanding of a key member of this family: Phantolide.

The Dawn of a New Musk Era: Discovery and
Historical Context of Phantolide

The story of Phantolide is woven into the broader narrative of polycyclic musk discovery, a
period of intense innovation and competition among fragrance and flavor companies. While the
nitromusks were discovered in the late 19th century, concerns over their potential toxicity and
instability spurred the search for new molecular scaffolds.[1] The breakthrough into polycyclic
musks began in the mid-20th century.
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Phantolide, chemically known as 1-(2,3-Dihydro-1,1,2,3,3,6-hexamethyl-1H-inden-5-
yl)ethanone or Acetyl Hexamethyl Indan, emerged during this vibrant period of fragrance
chemistry.[2] Its development is closely associated with Polak's Frutal Works (PFW), a
significant player in the flavor and fragrance industry.[3][4][5][6] While the exact date of its initial
synthesis is not definitively documented in the readily available literature, its introduction is
generally placed in the latter half of the 20th century, following the pioneering work on other
polycyclic musks.[7][8] The timeline below situates the emergence of Phantolide within the
broader context of key polycyclic musk discoveries.

Timeline of Key Polycyclic Musk Discoveries

. Precursors . X Leads to X Further Development .
Nitromusks (late 1800s) Phantolide (mid-20th Century) Tonalide (1954) Galaxolide (1960s)

Click to download full resolution via product page

Caption: A simplified timeline illustrating the progression of synthetic musk discovery, placing
Phantolide as a key development in the mid-20th century.

Chemical Profile and Synthesis of Phantolide

Phantolide is a member of the indan class of polycyclic musks.[2] Its molecular formula is
C17H240, and it has a molecular weight of 244.37 g/mol . The characteristic musk odor of
Phantolide is attributed to its specific molecular structure, featuring a hexamethyl-substituted
indan core with an acetyl group.

Synthesis Pathway: The Friedel-Crafts Acetylation

The primary industrial synthesis of Phantolide is achieved through the Friedel-Crafts
acetylation of 1,1,2,3,3,5-hexamethylindane.[3][9] This electrophilic aromatic substitution
reaction is a cornerstone of organic chemistry and provides an efficient route to this important
fragrance molecule.
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The overall synthesis can be broken down into two main stages: the formation of the
hexamethylindane precursor and the subsequent acetylation. The precursor, 1,1,2,3,3,5-
hexamethylindane, can be synthesized from para-cymene.[3]

The subsequent and final step in the synthesis of Phantolide is the Friedel-Crafts acetylation

of the hexamethylindane intermediate.

1,1,2,3,3,5-Hexamethylindane

Acetyl Chloride (CHsCOCI) Reaction Phantolide

Lewis Acid Catalyst (e.g., AlCI53)

Click to download full resolution via product page

Caption: The Friedel-Crafts acetylation step in the synthesis of Phantolide.

Experimental Protocol: Laboratory-Scale Synthesis of
Phantolide

The following protocol is a generalized representation of the Friedel-Crafts acetylation step for
the synthesis of Phantolide, based on established chemical principles.

+ Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser, dissolve 1,1,2,3,3,5-hexamethylindane in a suitable
inert solvent (e.g., dichloromethane or carbon disulfide).

o Catalyst Addition: Cool the solution in an ice bath and slowly add a Lewis acid catalyst, such
as anhydrous aluminum chloride (AICI3), in portions while stirring.

* Acylating Agent Addition: Once the catalyst is fully dispersed, add acetyl chloride dropwise
from the dropping funnel, maintaining the low temperature.
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e Reaction Progression: After the addition is complete, allow the reaction mixture to stir at
room temperature for several hours to ensure complete reaction. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, quench the reaction by carefully pouring the mixture over
crushed ice and an acidic solution (e.g., dilute HCI) to decompose the aluminum chloride
complex.

o Extraction and Purification: Separate the organic layer, wash it with a sodium bicarbonate
solution and then with brine. Dry the organic layer over anhydrous sodium sulfate and
concentrate it under reduced pressure. The crude product can be purified by vacuum
distillation or column chromatography to yield pure Phantolide.

The Olfactory Mechanism: How We Perceive the
Scent of Phantolide

The perception of Phantolide's characteristic musk odor is a complex biological process
initiated by the interaction of the molecule with specific olfactory receptors (ORs) in the nasal
epithelium. Recent research has identified the human olfactory receptor OR5A2 as a key
receptor for polycyclic musks, including Phantolide.[10]

The binding of Phantolide to OR5A2 triggers a cascade of intracellular signaling events,
ultimately leading to the generation of a neural signal that is transmitted to the brain and
interpreted as the distinct scent of musk. The precise fit of the Phantolide molecule into the
binding pocket of the OR5A2 receptor is crucial for its activation. This "lock and key"
mechanism is a fundamental principle of structure-activity relationships in olfaction.
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Caption: The signaling pathway initiated by the binding of Phantolide to the OR5A2 receptor.

Applications in the Fragrance Industry

Phantolide has been a stalwart of the perfumer's palette for decades due to its desirable
olfactory properties and excellent performance in a wide range of consumer products.[9] Its
primary applications are as a fragrance ingredient and a fixative, enhancing the longevity of
other scent components in a formulation.
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Property Description

] Sweet, musky, with powdery and slightly floral
Odor Profile

undertones.
o High, providing a long-lasting base note to
Substantivity
fragrances.
. Good stability in various media, including soaps
Stability
and detergents.
o Perfumes, colognes, cosmetics, soaps,
Applications

detergents, fabric softeners, and air fresheners.

Environmental and Toxicological Profile

The widespread use of Phantolide has led to its detection in various environmental
compartments, raising questions about its environmental fate and potential toxicological effects.

Environmental Presence and Fate

As a lipophilic compound, Phantolide has a tendency to partition from water into sediment and
biota.[11] It has been detected in surface water, wastewater effluent, sewage sludge, and
aguatic organisms.[12] While it is not as persistent as some other synthetic musks, its
continuous release into the environment from consumer products is a source of ongoing

exposure.[13]

Ecotoxicology

Studies have investigated the potential ecotoxicological effects of Phantolide on various
organisms. While acute toxicity is generally low, there are concerns about the potential for
chronic effects and bioaccumulation in the food chain. Some research suggests that polycyclic
musks, as a class, may have endocrine-disrupting effects in certain aquatic species.[11]

Human Toxicology and Regulatory Status

The primary human exposure to Phantolide is through the use of personal care products. In
terms of toxicology, a key concern for Phantolide is its potential for phototoxicity.[11][14] The
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International Fragrance Association (IFRA) has set standards for the use of Acetyl Hexamethyl
Indan (AHMI), the chemical name for Phantolide, due to this effect.[11]

The regulatory status of Phantolide varies by region. In the European Union, its use in
cosmetics is regulated, and it is subject to concentration limits.[15][16][17] In the United States,
the fragrance industry is largely self-regulated, though the Research Institute for Fragrance
Materials (RIFM) provides safety assessments.

Toxicological Endpoint Finding

Data not readily available in a standardized

Acute Oral Toxicity f t ( LD50)
ormat (e.g., .

o Generally considered to have low acute dermal
Dermal Toxicity .
toxicity.

Skin Irritation May cause irritation upon contact.[9]

Recognized as a phototoxic agent by IFRA.[11]

Phototoxicity (141

Cenotoxitt Studies on the genotoxicity of polycyclic musks
enotoxici
Y have yielded mixed results.[18]

Analytical Methodologies

The detection and quantification of Phantolide in various matrices are typically performed
using chromatographic techniques coupled with mass spectrometry. Gas chromatography-
mass spectrometry (GC-MS) is a common and effective method for analyzing Phantolide in
environmental and biological samples due to its volatility and thermal stability.[19][20][21]

Conclusion

Phantolide stands as a significant molecule in the history of synthetic fragrances. Its discovery
in the mid-20th century provided the perfume industry with a valuable and versatile musk
odorant that has graced countless consumer products. While its use has been tempered by a
growing understanding of its environmental presence and toxicological profile, particularly its
phototoxicity, Phantolide remains a testament to the ingenuity of fragrance chemists. The
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ongoing scientific scrutiny of Phantolide and other synthetic musks underscores the
importance of a comprehensive understanding of the entire lifecycle of these widely used
chemicals, from their synthesis and application to their ultimate environmental fate and impact.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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